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Compound of Interest

Compound Name: 4-Bromofluorobenzene-d4

Cat. No.: B148452 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromofluorobenzene-d4

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This guide provides

a comprehensive overview of the safety data for 4-Bromofluorobenzene-d4, a deuterated

analogue of 4-bromofluorobenzene used in various research applications. The following

sections detail the physical and chemical properties, associated hazards, and necessary safety

precautions for this compound.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling.
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Property Value

Molecular Formula C₆D₄BrF

Molecular Weight 179.02 g/mol [1]

Appearance Colorless to light yellow liquid[2]

Odor Aromatic[2]

Melting Point -16 °C (3 °F)[2][3]

Boiling Point 150 °C (302 °F)[2][3]

Flash Point 53 °C (127 °F)[2]

Density 1.593 g/cm³[2]

Vapor Pressure 4.9 hPa (3.7 mmHg) at 20 °C (68 °F)[2]

Vapor Density 5.6 (Air = 1)[2]

Water Solubility No data available[2]

Partition Coefficient (n-octanol/water) log Pow: 3.08[2]

Hazard Identification and Classification
4-Bromofluorobenzene-d4 is classified as a hazardous substance. The following table

summarizes its hazard classifications.

Hazard Class Category

Flammable Liquids Category 3[4]

Skin Irritation Category 2[4]

Eye Irritation Category 2[4]

Acute Toxicity (Inhalation) Category 4[4]

Specific Target Organ Toxicity (Single Exposure) Category 3[4]

GHS Hazard Pictograms:
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Flame

Exclamation Mark

Health Hazard

Signal Word: Warning[4]

Hazard Statements:

H226: Flammable liquid and vapor.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Consult a physician.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical help.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]
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Fire-Fighting Measures
Due to its flammability, specific precautions must be taken in the event of a fire.

Aspect Details

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]

Specific Hazards from Combustion

Hazardous decomposition products formed

under fire conditions include carbon oxides,

hydrogen bromide gas, and hydrogen fluoride.

[2]

Fire-Fighting Instructions
Wear self-contained breathing apparatus for

firefighting if necessary.

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and exposure.

Aspect Recommendations

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Keep away from

sources of ignition - No smoking. Use only non-

sparking tools. Provide appropriate exhaust

ventilation.[2]

Storage
Store at room temperature in a well-ventilated

place.[1][2] Keep container tightly closed.[4][5]

Exposure Controls and Personal Protection
To minimize exposure risk, appropriate engineering controls and personal protective equipment

(PPE) must be utilized.
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Control Parameter Recommended Measures

Engineering Controls Use only outdoors or in a well-ventilated area.[4]

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[2]

Skin Protection Wear protective gloves and clothing.[2][4]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, NIOSH/MSHA approved

respiratory protection should be worn.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 4-
Bromofluorobenzene-d4 in a laboratory setting.

Safe Handling Workflow for 4-Bromofluorobenzene-d4

Receiving and Storage Experimental Use Waste Disposal

Receive Chemical Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE Work in a Fume Hood Dispense Required Amount Perform Experiment Collect Waste in a Labeled Container Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for 4-Bromofluorobenzene-d4.

Toxicological Information
While comprehensive toxicological data for the deuterated form is not readily available, the

information for 4-bromofluorobenzene is relevant.

Toxicity Metric Value Species

Oral LD50 2,700 mg/kg Rat[5]
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It is important to note that no ingredient in this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[5]

Conclusion
4-Bromofluorobenzene-d4 is a flammable and hazardous chemical that requires careful

handling to ensure the safety of laboratory personnel. By adhering to the guidelines outlined in

this technical guide, researchers can minimize risks and maintain a safe working environment.

Always consult the most recent Safety Data Sheet from your supplier before use and ensure

that all personnel are trained on the appropriate handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/msds/4-bromofluorobenzene.htm
https://www.benchchem.com/product/b148452?utm_src=pdf-body
https://www.benchchem.com/product/b148452?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/d-5577
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5577_2.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7762044.htm
https://www.guidechem.com/encyclopedia/4-bromofluorobenzene-d4-dic230658.html
https://www.chemicalbook.com/msds/4-bromofluorobenzene.htm
https://www.benchchem.com/product/b148452#4-bromofluorobenzene-d4-safety-data-sheet
https://www.benchchem.com/product/b148452#4-bromofluorobenzene-d4-safety-data-sheet
https://www.benchchem.com/product/b148452#4-bromofluorobenzene-d4-safety-data-sheet
https://www.benchchem.com/product/b148452#4-bromofluorobenzene-d4-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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